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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846

For Researchers, Scientists, and Drug Development Professionals

Dimethyldivinylsilane, a cornerstone in organosilicon chemistry and a versatile building block
in modern synthesis, has a rich history rooted in the pioneering era of silicon chemistry. This in-
depth technical guide delves into the key literature surrounding its discovery, presenting the
foundational experimental protocols and quantitative data that marked its emergence.

Historical Context: The Dawn of Organosilicon
Chemistry

The journey to the synthesis of dimethyldivinylsilane is intrinsically linked to the
groundbreaking work of English chemist Frederic S. Kipping in the early 20th century. Kipping's
extensive research into organosilicon compounds, particularly his use of the Grignard reaction,
laid the fundamental groundwork for the creation of silicon-carbon bonds. While Kipping himself
may not have synthesized dimethyldivinylsilane, his methodologies were instrumental for
those who followed.

The First Synthesis: A Grighard Reaction Approach

The first documented synthesis of dimethyldivinylsilane was achieved through the reaction of
a vinyl Grignard reagent with dichlorodimethylsilane. This method, a classic application of
organometallic chemistry, remains a fundamental approach for the formation of silicon-vinyl
bonds.
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Experimental Protocol: Grighard Synthesis of
Dimethyldivinylsilane

The following protocol is a detailed representation of the early synthetic methods employed for
the preparation of dimethyldivinylsilane:

Objective: To synthesize dimethyldivinylsilane via the reaction of vinylmagnesium bromide
with dichlorodimethylsilane.

Reactants:

Dichlorodimethylsilane ((CH3)2SiCl2)

Magnesium turnings (Mg)

Vinyl bromide (CH2=CHBr)

Anhydrous diethyl ether ((C2H5s)20)

Saturated aqueous ammonium chloride solution (NH4Cl)

Anhydrous sodium sulfate (Naz2S0a)
Procedure:

¢ Preparation of Vinylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium
turnings are placed. A small crystal of iodine may be added to initiate the reaction. A solution
of vinyl bromide in anhydrous diethyl ether is added dropwise to the magnesium turnings
with stirring. The reaction is typically initiated with gentle heating and then maintained at a
gentle reflux until the magnesium is consumed.

o Reaction with Dichlorodimethylsilane: The freshly prepared vinylmagnesium bromide solution
is cooled in an ice bath. A solution of dichlorodimethylsilane in anhydrous diethyl ether is
then added dropwise from the dropping funnel with vigorous stirring. The reaction is
exothermic and the temperature should be maintained below 10 °C.
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o Work-up: After the addition is complete, the reaction mixture is stirred for an additional period
at room temperature to ensure complete reaction. The mixture is then cooled in an ice bath
and quenched by the slow addition of a saturated aqueous ammonium chloride solution to
decompose any unreacted Grignard reagent and precipitate magnesium salts.

« |solation and Purification: The ethereal layer is decanted from the solid residue. The residue
is washed with additional portions of diethyl ether, and the combined ethereal extracts are
washed with water and then dried over anhydrous sodium sulfate. The solvent is removed by
distillation. The crude product is then purified by fractional distillation to yield pure
dimethyldivinylsilane.

Quantitative Data from Early Syntheses

The following table summarizes typical quantitative data reported in early literature for the
Grignard synthesis of dimethyldivinylsilane.

Parameter Value
Yield 60-70%
Boiling Point 81-82 °C
Density (at 20°C) 0.732 g/mL
Refractive Index (n2°D) 1.4190

Logical Workflow of the Grighard Synthesis

The synthesis of dimethyldivinylsilane via the Grignard reaction follows a clear and logical
progression of steps, as illustrated in the workflow diagram below.
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Grignard Reagent Formation

Vinyl Bromide (CH2=CHBr)

Magnesium (Mg)

I

Vinylmagnesium Bromide (CH2=CHMgBr)

Reaction Work-up & Purification

Dichlorodimethylsilane ((CH3)2SiCl2) : Reaction Mixture H Quenching (NHACI) }——{ Extraction (Ether) H Drying (Na2SO4) H Fractional Distillation }—»

Dimethyldivinylsilane

Click to download full resolution via product page
Caption: Workflow for the Grignard synthesis of dimethyldivinylsilane.

Signaling Pathway of the Chemical Transformation

The core of the synthesis lies in the nucleophilic attack of the vinyl Grignard reagent on the
electrophilic silicon center of dichlorodimethylsilane. This process can be visualized as a
signaling pathway of chemical transformation.

Vinylmagnesium Bromide iticAttack Elimination of MgX2 Dimethyldivinylsilane
(Nucleophile) | : .

Intermediate Adduct

Dichlorodimethylsilane ?
(Electrophile)

Magnesium Salts (MgX2)

Click to download full resolution via product page

Caption: Chemical transformation pathway for dimethyldivinylsilane synthesis.
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Conclusion

The discovery of dimethyldivinylsilane, facilitated by the foundational principles of Grignard
chemistry, marked a significant step in the evolution of organosilicon science. The experimental
protocols and data from these early investigations not only provided a reliable method for its
synthesis but also opened the door to the development of a vast array of silicon-containing
polymers and materials that are indispensable in modern technology and research. This guide
serves as a testament to the enduring legacy of these pioneering chemical discoveries.

 To cite this document: BenchChem. [The Genesis of Dimethyldivinylsilane: A Technical Guide
to its Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080846#key-literature-on-the-discovery-of-
dimethyldivinylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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